Cas no 2680539-37-9 (sodium 3-fluoro-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: sodium 3-fluoro-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2680539-37-9
• MF: C₅H₄FN₂NaO₂
• MW: 166.085635185242
• MDL: MFCD34186574
• CID: 5644977
• PubChem ID: 165943343
• Update Time: 2025-10-29

sodium 3-fluoro-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680539-37-9
• sodium 3-fluoro-1-methyl-1H-pyrazole-4-carboxylate
• EN300-28227034

• MDL： MFCD34186574
• Inchi： 1S/C5H5FN2O2.Na/c1-8-2-3(5(9)10)4(6)7-8;/h2H,1H3,(H,9,10);/q;+1/p-1
• InChI Key： MRSJBSXEVVVCGZ-UHFFFAOYSA-M
• SMILES： [Na+].FC1C(C(=O)[O-])=CN(C)N=1

Computed Properties

• Exact Mass: 166.01544982g/mol
• Monoisotopic Mass: 166.01544982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų

Additional information on sodium 3-fluoro-1-methyl-1H-pyrazole-4-carboxylate

Comprehensive Guide to Sodium 3-Fluoro-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2680539-37-9)

Sodium 3-fluoro-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2680539-37-9) is a specialized organic compound that has gained significant attention in pharmaceutical and agrochemical research. This sodium salt derivative of 3-fluoro-1-methyl-1H-pyrazole-4-carboxylic acid exhibits unique chemical properties that make it valuable for various synthetic applications. Researchers are particularly interested in its potential as a building block for novel drug candidates and crop protection agents.

The molecular structure of sodium 3-fluoro-1-methyl-1H-pyrazole-4-carboxylate features a pyrazole ring substituted with fluorine at the 3-position and a carboxylate group at the 4-position. The presence of both fluorine and the carboxylate group in this heterocyclic compound contributes to its interesting reactivity patterns. Many scientists are currently investigating how these structural features influence the compound's biological activity and metabolic stability.

In pharmaceutical applications, sodium 3-fluoro-1-methyl-1H-pyrazole-4-carboxylate serves as a key intermediate for the synthesis of various bioactive molecules. Recent studies have explored its use in developing kinase inhibitors and anti-inflammatory agents. The fluorine atom in particular enhances the compound's ability to participate in hydrogen bonding interactions, which is crucial for drug-target binding. This has led to increased searches for "fluorinated pyrazole derivatives in drug discovery" across scientific databases.

The agrochemical industry has shown growing interest in CAS 2680539-37-9 due to its potential in creating new generation pesticides. The compound's structural features may contribute to improved pest resistance management, addressing one of the biggest challenges in modern agriculture. Researchers are examining whether derivatives of this fluoro-substituted pyrazole carboxylate could offer solutions to problems like pesticide resistance and environmental persistence.

From a synthetic chemistry perspective, sodium 3-fluoro-1-methyl-1H-pyrazole-4-carboxylate offers several advantages. Its water solubility (as a sodium salt) facilitates various reaction conditions, while the carboxylate group provides multiple functionalization possibilities. These characteristics have made it a subject of numerous "pyrazole derivative synthesis" studies, particularly in the context of green chemistry approaches that minimize organic solvent use.

Quality control and analytical characterization of sodium 3-fluoro-1-methyl-1H-pyrazole-4-carboxylate typically involve techniques like HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for its performance in downstream applications, leading to frequent searches for "analytical methods for pyrazole carboxylates" among quality control specialists. Recent advances in analytical technology have improved the detection and quantification of this compound in complex matrices.

The market for fluorinated heterocyclic compounds like CAS 2680539-37-9 has been expanding steadily, driven by demand from both pharmaceutical and agricultural sectors. Industry reports indicate growing interest in "specialty fluorochemicals" as companies seek to develop products with enhanced performance characteristics. This trend aligns with broader movements toward more sustainable and efficient chemical solutions across multiple industries.

Storage and handling of sodium 3-fluoro-1-methyl-1H-pyrazole-4-carboxylate require standard laboratory precautions. While not classified as hazardous under normal conditions, proper storage in cool, dry environments helps maintain its stability. Material safety data for this compound are frequently requested under searches for "pyrazole carboxylate safety profiles," reflecting the chemical industry's emphasis on workplace safety and regulatory compliance.

Future research directions for 2680539-37-9 may explore its potential in emerging fields like materials science and catalysis. The unique electronic properties imparted by its fluorine substitution make it an interesting candidate for various applications beyond its current uses. Scientific literature shows increasing publications on "fluoropyrazole applications," suggesting this area will continue to attract research attention in coming years.

For researchers and industry professionals working with sodium 3-fluoro-1-methyl-1H-pyrazole-4-carboxylate, staying updated on the latest developments is essential. Regular monitoring of patent literature and scientific journals can provide valuable insights into new applications and synthetic methods for this versatile fluorinated pyrazole derivative. The compound's combination of structural features and functional groups ensures it will remain relevant in chemical research and development for the foreseeable future.